Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)

Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- structure
154548-68-2 structure
Product Name:Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
CAS No:154548-68-2
MF:C11H9N3O2
MW:215.208061933517
CID:106616
PubChem ID:45094404
Update Time:2025-04-18

Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
    • Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
    • 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
    • Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
    • 154548-68-2
    • Inchi: 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
    • InChI Key: FLFNXVKHJXEFON-UHFFFAOYSA-N
    • SMILES: O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC

Computed Properties

  • Exact Mass: 215.06957
  • Monoisotopic Mass: 215.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.9A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 71.94
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.